Crystal structure of sodium ethoxide (C2H5ONa), unravelled after 180 years†

Chemical Communications Pub Date: 2020-02-17 DOI: 10.1039/C9CC08907A

Abstract

As early as 1837, Liebig synthesised solid C2H5ONa. Today, C2H5ONa is one of the standard bases in organic synthesis. Here, we report the identification of different solid phases and the crystal structures and phase transformations of C2H5ONa and C2H5ONa·2C2H5OH.

Graphical abstract: Crystal structure of sodium ethoxide (C2H5ONa), unravelled after 180 years
Crystal structure of sodium ethoxide (C2H5ONa), unravelled after 180 years†
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